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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060

An in-depth overview of the commercial availability, key chemical properties, and synthetic
applications of 2-bromooctane, a versatile reagent in organic synthesis.

Introduction

2-Bromooctane is a secondary alkyl halide that serves as a valuable building block in organic
chemistry. Its utility stems from the presence of a bromine atom on the second carbon of an
eight-carbon chain, providing a reactive site for nucleophilic substitution and the formation of
organometallic reagents. This guide offers a comprehensive overview of its commercial
availability, key properties, and common applications, with a focus on experimental protocols
relevant to researchers in the chemical and pharmaceutical sciences.

Commercial Availability and Suppliers

2-Bromooctane is readily available from a variety of chemical suppliers in research and bulk
guantities. Purity levels typically range from 85% to over 98%, with the common impurity being
3-bromooctane. For specialized applications requiring stereospecificity, enantiomerically pure
forms, such as (R)-2-bromooctane and (S)-2-bromooctane, are also commercially available.
Below is a summary of representative suppliers and their offerings.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
2-Bromooctane
TCI America (contains 3- 557-35-7 >85.0% (GC) 25g, Bulk
Bromooctane)
CymitQuimica 2-Bromooctane 557-35-7 95% 5g, 25¢g, 100g
2-Bromooctane
Lab Pro Inc. (contains 3- 557-35-7 Min. 85.0% (GC)  25¢g
Bromooctane)
ChemSrc 2-Bromooctane 557-35-7 85.0% 25¢
. Inquire for
ChemicalBook 2-Bromooctane 557-35-7 98%, 99% -
guantities
JHECHEM CO N Inquire for
2-Bromooctane 557-35-7 Not specified -
LTD quantities
(R)-2- N Inquire for
Parchem 999-06-4 Not specified N
Bromooctane guantities

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Key Synthetic Applications and Experimental

Protocols

2-Bromooctane is primarily utilized in two major classes of reactions: nucleophilic substitution

reactions (typically S(_N)2) and the formation of Grignard reagents. These reactions allow for

the introduction of the octan-2-yl group into a wide range of molecules, a valuable modification

in the synthesis of complex organic targets and in drug discovery to modulate lipophilicity.

Nucleophilic Substitution: Synthesis of 2-Cyanooctane
(S(_N)2 Reaction)
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A classic application of 2-bromooctane is in S(_N)2 reactions, where a nucleophile attacks the
carbon bearing the bromine, leading to the displacement of the bromide ion. The reaction with
cyanide, for instance, is a common method for introducing a nitrile group, which is a versatile
precursor to carboxylic acids, amines, and other functional groups.

This protocol describes the synthesis of 2-cyanooctane via the reaction of 2-bromooctane with
sodium cyanide in a polar aprotic solvent, which favors the S(_N)2 mechanism.

Materials:

e 2-Bromooctane (1.0 eq)

e Sodium cyanide (NaCN) (1.2 eq)

e Anhydrous Dimethyl Sulfoxide (DMSO)
o Diethyl ether

e Saturated aqueous sodium bicarbonate solution
e Brine (saturated aqueous NacCl)

e Anhydrous magnesium sulfate

e Round-bottom flask

o Magnetic stirrer and stir bar

» Heating mantle with temperature control
e Condenser

e Separatory funnel

» Rotary evaporator

Procedure:
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 In a dry round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve
sodium cyanide (1.2 eq) in anhydrous DMSO.

» With vigorous stirring, add 2-bromooctane (1.0 eq) to the solution at room temperature.

e Heat the reaction mixture to 60-70°C and maintain this temperature for 12-24 hours. The
reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

 After the reaction is complete, allow the mixture to cool to room temperature.

e Pour the reaction mixture into a separatory funnel containing water and extract with diethyl
ether (3 x volume of the aqueous layer).

o Combine the organic extracts and wash successively with saturated aqueous sodium
bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

e The crude product can be purified by vacuum distillation to yield pure 2-cyanooctane.

Sn2 Reaction Purify by Vacuum

Distillation

Combine 2-Bromooctane Heat at 60-70°C g Aqueous Workup Dry & Concentrate
and NaCN in DMSO (12-24h) & Extraction vy

Click to download full resolution via product page

Caption: Workflow for the S(_N)2 synthesis of 2-cyanooctane.

Grighard Reagent Formation and Reaction

2-Bromooctane can be used to prepare the corresponding Grignard reagent, 2-
octylmagnesium bromide. This organometallic compound is a powerful nucleophile and a
strong base, widely used for the formation of new carbon-carbon bonds by reacting with
electrophiles such as aldehydes, ketones, and esters.
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This protocol outlines the formation of 2-octylmagnesium bromide and its subsequent reaction
with a generic aldehyde (R-CHO) to form a secondary alcohol. Strict anhydrous conditions are
critical for the success of this reaction.

Materials:

Magnesium turnings (1.2 eq)

¢ lodine (a single crystal)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e 2-Bromooctane (1.0 eq)

e Aldehyde (R-CHO) (1.0 eq)

o Saturated aqueous ammonium chloride (NH(_4)CI) solution
e Three-neck round-bottom flask

» Reflux condenser

e Pressure-equalizing dropping funnel

 Inert gas supply (Nitrogen or Argon)

Magnetic stirrer and stir bar
Procedure:
Part A: Formation of the Grignard Reagent

o Assemble a dry three-neck flask with a reflux condenser, a dropping funnel, and an inlet for
inert gas. Flame-dry the glassware under a stream of inert gas to remove any traces of
moisture.

» Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

e Add a small amount of anhydrous diethyl ether to just cover the magnesium.
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« In the dropping funnel, prepare a solution of 2-bromooctane (1.0 eq) in anhydrous diethyl
ether.

e Add a small portion of the 2-bromooctane solution to the magnesium suspension to initiate
the reaction. Initiation is indicated by the disappearance of the iodine color and gentle
bubbling. Gentle warming may be required.

o Once the reaction has started, add the remaining 2-bromooctane solution dropwise at a
rate that maintains a gentle reflux.

 After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to
ensure complete formation of the Grignard reagent. The solution will appear grayish and
turbid.

Part B: Reaction with an Aldehyde
e Cool the freshly prepared Grignard reagent solution to 0°C using an ice bath.

o Prepare a solution of the aldehyde (1.0 eq) in anhydrous diethyl ether and add it to the
dropping funnel.

e Add the aldehyde solution dropwise to the stirred Grignard reagent at 0°C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

¢ Quench the reaction by slowly adding saturated agueous ammonium chloride solution.

o Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous
layer with diethyl ether.

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate to obtain the crude secondary alcohol, which can be further purified by column
chromatography or distillation.
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Caption: Workflow for Grignard reagent formation and reaction.
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Safety and Handling

2-Bromooctane is a combustible liquid and should be handled with appropriate safety
precautions. It is an irritant to the skin and eyes. Always work in a well-ventilated fume hood
and wear personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. Store in a cool, dry, and well-ventilated area away from heat and open flames. It may be
light-sensitive, so storage in a dark bottle is recommended. Refer to the Safety Data Sheet
(SDS) from the supplier for complete safety information.

Conclusion

2-Bromooctane is a commercially accessible and synthetically versatile secondary alkyl
halide. Its utility in fundamental organic transformations, such as S(_N)2 reactions and
Grignard reagent formation, makes it a valuable tool for researchers and professionals in drug
development and chemical synthesis. The experimental protocols provided in this guide offer a
starting point for its practical application in the laboratory.

» To cite this document: BenchChem. [A Technical Guide to 2-Bromooctane for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b146060#commercial-availability-and-suppliers-of-2-
bromooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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